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WHI-P154 Profile and Known Targets

The table below summarizes the primary documented targets and effects of WHI-P154 from scientific

literature:

Target / System
Effect /
Inhibition IC₅₀

Experimental Context Key Findings

JAK3 IC₅₀ = 1.8 μM [1]

[2]

In vitro kinase assay [2] Intended target, but lacks

specificity [2]

EGFR IC₅₀ = 4 nM [1] [2] In vitro kinase assay [2] Potent off-target inhibition

[2]

ABCB1 (P-gp) Moderate

sensitization [3]

Cytotoxicity assay in

KB-C2 cells [3]

Reverses drug resistance

to ABCB1 substrates

ABCG2 (BCRP) Significant

sensitization [3]

Cytotoxicity &

accumulation assays [3]

Blocks efflux function,

reverses multidrug
resistance
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Target / System
Effect /
Inhibition IC₅₀

Experimental Context Key Findings

Other Kinases (Src,
Abl, VEGFR, MAPK,
PI3K)

Inhibits activity [1]

[2] [4]

In vitro & cell-based

assays [1] [2] [4]

Confirmed multi-kinase

inhibitor profile

Experimental Methodologies

The key findings in the table above are supported by standard experimental protocols in pharmacology and

cancer biology:

In Vitro Kinase Assays: These biochemical tests measure a compound's ability to directly inhibit

kinase activity. WHI-P154's IC₅₀ values for JAK3 and EGFR were determined this way [1] [2].
Cytotoxicity Assays (MTT Assay): Used to assess cell viability. Researchers used this method to

show that WHI-P154 sensitizes cancer cells to chemotherapeutic drugs by inhibiting ABCB1 and
ABCG2 transporters [3].

ATPase Assay: ABC transporters like ABCG2 require ATP for function. WHI-P154 was shown to
enhance ABCG2's ATPase activity at low concentrations, indicating direct interaction with the

transporter [3].
Drug Accumulation & Efflux Assays: These experiments measure intracellular drug levels. WHI-
P154 significantly increased the accumulation of radioactive-marked substrate ([³H]-mitoxantrone) in
ABCG2-overexpressing cells, confirming it blocks the efflux pump [3].

Signaling Pathway and Experimental Workflow

To better visualize the primary mechanism through which WHI-P154 reverses drug resistance, the following

diagram outlines the key process involving the ABCG2 transporter:
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Diagram 1: WHI-P154 inhibition of ABCG2 transporter to reverse drug resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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